Cas no 1804491-94-8 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine)

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine is a versatile pyridine derivative with a unique functional group arrangement, including an aminomethyl, cyano, difluoromethyl, and hydroxyl substituent. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of the difluoromethyl group enhances metabolic stability, while the hydroxypyridine core offers chelating properties and potential for further derivatization. The aminomethyl and cyano groups provide additional reactivity for cross-coupling or condensation reactions. This compound is particularly useful in the design of enzyme inhibitors or fluorinated analogs due to its balanced polarity and synthetic flexibility.

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine structure

1804491-94-8 structure

Product Name:2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine

CAS No:1804491-94-8

MF:C₈H₇F₂N₃O

MW:199.157488107681

CID:4875422

Update Time:2025-05-25

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine
- Inchi： 1S/C8H7F2N3O/c9-8(10)7-6(14)1-4(2-11)5(3-12)13-7/h1,8,14H,3,12H2
- InChI Key： VYFSJDVLNRYISG-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=C(C#N)C(CN)=N1)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: -0.2
Topological Polar Surface Area: 82.9

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029043103-1g	2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine	1804491-94-8	97%	1g	$1,564.50	2022-04-02

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine Related Literature

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Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine

Research Brief on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine (CAS: 1804491-94-8)

Recent studies on the compound 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine (CAS: 1804491-94-8) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceuticals. This heterocyclic compound, characterized by its unique pyridine core with aminomethyl, cyano, difluoromethyl, and hydroxyl functional groups, has garnered attention for its versatility in medicinal chemistry applications. Researchers have focused on its role in developing targeted therapies, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for kinase inhibitors. The research team utilized 1804491-94-8 to develop a series of pyridine-based compounds showing promising activity against EGFR and VEGFR2 kinases, with IC50 values in the low nanomolar range. The presence of the difluoromethyl group was found to significantly enhance metabolic stability compared to non-fluorinated analogs, while the hydroxyl group contributed to improved water solubility.

In the field of antibacterial drug development, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine has shown potential as a scaffold for novel quinolone analogs. A recent patent application (WO2023056421) describes its use in creating fluoroquinolone derivatives with enhanced activity against drug-resistant bacterial strains. The compound's structural features allow for strategic modifications that can bypass common resistance mechanisms while maintaining favorable pharmacokinetic properties.

Ongoing research at several academic institutions is exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary results suggest that 1804491-94-8 can serve as an effective linker moiety, connecting target-binding warheads to E3 ligase ligands. The compound's rigidity and functional group diversity make it particularly suitable for this emerging therapeutic modality.

From a synthetic chemistry perspective, recent advancements have improved the scalability of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine production. A 2024 publication in Organic Process Research & Development details a novel continuous-flow synthesis method that achieves 78% overall yield with significantly reduced purification steps compared to traditional batch processes. This development addresses previous challenges in large-scale manufacturing of this valuable intermediate.

As research continues, the compound's potential applications appear to be expanding. Current investigations are examining its use in radiopharmaceuticals, where the fluorine atoms could potentially be replaced with radioisotopes for diagnostic imaging. The presence of multiple functional groups also makes it attractive for bioconjugation strategies in antibody-drug conjugate development.

In conclusion, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-hydroxypyridine (1804491-94-8) represents a versatile and valuable compound in modern drug discovery. Its unique structural features and demonstrated utility across multiple therapeutic areas suggest it will remain an important focus of chemical biology research in the coming years. Future studies will likely explore its applications in additional therapeutic modalities and further optimize its synthetic accessibility.